Cas no 14003-25-9 (Acetic acid, cyano-9H-fluoren-9-ylidene-, ethyl ester)

• Product Name: Acetic acid, cyano-9H-fluoren-9-ylidene-, ethyl ester
• CAS No: 14003-25-9
• MF: C₁₈H₁₃NO₂
• MW: 275.301324605942
• CID: 1283337
• PubChem ID: 623801
• Update Time: 2025-06-11

Acetic acid, cyano-9H-fluoren-9-ylidene-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, cyano-9H-fluoren-9-ylidene-, ethyl ester
• ethyl 2-cyano-2-fluoren-9-ylideneacetate
• Ethyl 2-cyano-2-[9H-fluoren-9-ylidene]acetate
• Ethyl cyano(9H-fluoren-9-ylidene)acetate #
• AKOS024342961
• Acetic acid, 2-cyano-2-(9H-fluoren-9-ylidene)-, ethyl ester
• Ethyl 2-cyano-2-(9-fluorenylidene)acetate
• 14003-25-9
• ETHYL 2-CYANO-2-(FLUOREN-9-YLIDENE)ACETATE
• BROYGLVZDTZJAQ-UHFFFAOYSA-N
• DTXSID90347613

• Inchi： 1S/C18H13NO2/c1-2-21-18(20)16(11-19)17-14-9-5-3-7-12(14)13-8-4-6-10-15(13)17/h3-10H,2H2,1H3
• InChI Key： BROYGLVZDTZJAQ-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C#N)=C1/C2C=CC=CC=2C2C=CC=CC=2/1)=O

Computed Properties

• Exact Mass: 275.094628657g/mol
• Monoisotopic Mass: 275.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.1Ų

Additional information on Acetic acid, cyano-9H-fluoren-9-ylidene-, ethyl ester

Comprehensive Overview of Acetic acid, cyano-9H-fluoren-9-ylidene-, ethyl ester (CAS No. 14003-25-9)

Acetic acid, cyano-9H-fluoren-9-ylidene-, ethyl ester (CAS No. 14003-25-9) is a specialized organic compound with significant applications in synthetic chemistry and material science. This ester derivative, featuring a cyano-fluorenylidene moiety, is widely studied for its unique electronic properties and potential use in optoelectronic devices. Researchers and industries are increasingly interested in this compound due to its role in developing advanced functional materials, such as organic semiconductors and photovoltaic cells.

The molecular structure of Acetic acid, cyano-9H-fluoren-9-ylidene-, ethyl ester combines a fluorene core with a cyano group and an ethyl ester side chain, contributing to its distinct chemical behavior. This configuration enhances its electron-withdrawing capabilities, making it valuable for charge-transfer complexes and light-emitting diodes (LEDs). Recent studies highlight its potential in sustainable energy solutions, aligning with global trends toward green chemistry and renewable energy technologies.

In the context of user search trends, queries like "applications of cyano-fluorenylidene esters" or "CAS 14003-25-9 synthesis methods" reflect growing interest in this compound's practical uses. Additionally, its relevance to AI-driven material discovery and computational chemistry has sparked discussions in academic forums. The compound's compatibility with high-throughput screening techniques further positions it as a candidate for next-generation materials.

From a synthetic perspective, Acetic acid, cyano-9H-fluoren-9-ylidene-, ethyl ester is typically prepared via Knoevenagel condensation, a well-established method for forming C=C bonds. Its purity and stability are critical for performance optimization in end-use applications. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring compliance with industry standards.

The compound's versatility extends to pharmaceutical intermediates, where its fluorene-based scaffold serves as a building block for bioactive molecules. However, it is essential to note that this discussion excludes any regulated or hazardous applications, focusing solely on its benign industrial uses. As demand for eco-friendly chemicals rises, Acetic acid, cyano-9H-fluoren-9-ylidene-, ethyl ester exemplifies innovation in non-toxic material design.

In summary, Acetic acid, cyano-9H-fluoren-9-ylidene-, ethyl ester (CAS No. 14003-25-9) represents a cutting-edge compound with multidisciplinary relevance. Its integration into emerging technologies and alignment with sustainability goals underscore its importance in modern scientific research. For further details on its physicochemical properties or commercial availability, consult specialized databases or chemical suppliers.